N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide

• Molecular Formula: C22H30N2O6S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H30N2O6S/c1-6-12-24(13-7-2)31(26,27)18-10-8-17(9-11-18)23-22(25)16-14-19(28-3)21(30-5)20(15-16)29-4/h8-11,14-15H,6-7,12-13H2,1-5H3,(H,23,25)
• InChI Key: DODCTSUAPYRIES-UHFFFAOYSA-N
• SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Description

N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide, also known as Tropisetron, is a chemical compound that belongs to the class of drugs called serotonin 5-HT3 receptor antagonists. It is primarily used as an antiemetic drug, which means it is used to prevent nausea and vomiting caused by chemotherapy, radiation therapy, and surgery.

Mechanism of Action

N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide works by blocking the serotonin 5-HT3 receptors in the brain and gut, which are responsible for triggering nausea and vomiting. By blocking these receptors, N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide reduces the activity of the vagus nerve, which sends signals to the brain to induce vomiting.
Biochemical and Physiological Effects:
N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide has been shown to have several biochemical and physiological effects in the body. It has been found to increase the levels of several neurotransmitters, including dopamine and acetylcholine, which are involved in the regulation of mood, cognition, and movement. N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide has also been found to reduce the levels of pro-inflammatory cytokines, which are involved in the development of inflammation and pain.

Advantages and Limitations for Lab Experiments

N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide has several advantages for use in laboratory experiments. It is a highly specific and potent antagonist of the serotonin 5-HT3 receptor, which makes it an ideal tool for studying the role of this receptor in various physiological and pathological processes. However, N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research and development of N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide. One potential direction is the investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another direction is the development of more potent and selective antagonists of the serotonin 5-HT3 receptor, which could have improved efficacy and fewer side effects compared to N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide. Finally, the use of N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide as a tool for studying the role of the serotonin 5-HT3 receptor in various physiological and pathological processes could lead to the discovery of new therapeutic targets and drug candidates.

Synthesis Methods

The synthesis of N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide involves the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with N,N-dipropylsulfamide in the presence of a base to give N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide.

Scientific Research Applications

N-[4-(dipropylsulfamoyl)phenyl]-3,4,5-trimethoxybenzamide has been extensively studied for its potential therapeutic applications in various medical conditions. It has been found to have anti-inflammatory, neuroprotective, and analgesic effects, making it a promising drug candidate for the treatment of several diseases, including Parkinson's disease, Alzheimer's disease, and multiple sclerosis.